Cas no 88382-48-3 (4-(4-Chlorophenoxy)methylbenzoic Acid)

• Product Name: 4-(4-Chlorophenoxy)methylbenzoic Acid
• CAS No: 88382-48-3
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 634600
• PubChem ID: 2063265
• Update Time: 2025-04-23

4-(4-Chlorophenoxy)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-chlorophenoxy)methyl]-
• 4-(4-CHLORO-PHENOXYMETHYL)-BENZOIC ACID
• 4-[(4-chlorophenoxy)methyl]benzoic acid
• AKOS000114569
• 88382-48-3
• 4-((4-Chlorophenoxy)methyl)benzoicacid
• NCGC00337743-01
• BDBM50508796
• MFCD00175938
• 4-((4-Chlorophenoxy)methyl)benzoic acid
• DTXSID00366219
• AB01329368-02
• Z54580884
• EN300-00172
• 4-(4-chlorophenoxymethyl)benzoic acid
• CHEMBL4447727
• CS-0218114
• 4-(4-Chlorophenoxy)methylbenzoic Acid

• MDL： MFCD00175938
• Inchi： 1S/C14H11ClO3/c15-12-5-7-13(8-6-12)18-9-10-1-3-11(4-2-10)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： RCEYSQYPPMHENR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(4-Chlorophenoxy)methylbenzoic Acid

Exploring Benzoic acid, 4-[(4-chlorophenoxy)methyl]- (CAS No. 88382-48-3): Properties, Applications, and Market Insights

Benzoic acid, 4-[(4-chlorophenoxy)methyl]- (CAS No. 88382-48-3) is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, often referred to as 4-[(4-chlorophenoxy)methyl]benzoic acid, belongs to the class of substituted benzoic acids, which are known for their versatility in chemical synthesis and functional materials. With the increasing demand for high-performance chemicals in pharmaceuticals, agrochemicals, and material science, understanding the properties and applications of this compound is essential for professionals in these fields.

The molecular structure of Benzoic acid, 4-[(4-chlorophenoxy)methyl]- features a benzoic acid core substituted with a chlorophenoxy methyl group at the para position. This unique arrangement imparts distinct chemical and physical properties, making it valuable for intermediate synthesis. Researchers and manufacturers are particularly interested in its potential as a building block for more complex molecules, especially in the development of bioactive compounds and specialty polymers.

One of the key applications of Benzoic acid, 4-[(4-chlorophenoxy)methyl]- lies in the pharmaceutical industry. Its structural motifs are often utilized in the synthesis of drug candidates, particularly those targeting inflammatory and metabolic disorders. The compound's ability to act as a precursor in the production of drug intermediates has made it a subject of interest in medicinal chemistry. Additionally, its derivatives are explored for their potential in antimicrobial and antioxidant applications, aligning with the growing focus on novel therapeutic agents.

In the agrochemical sector, 4-[(4-chlorophenoxy)methyl]benzoic acid serves as a critical intermediate in the formulation of pesticides and herbicides. The chlorophenoxy moiety is known for its herbicidal activity, and when combined with the benzoic acid framework, it enhances the compound's efficacy and stability. This has led to its incorporation in next-generation crop protection products, addressing the global need for sustainable agricultural solutions.

The material science community has also recognized the potential of Benzoic acid, 4-[(4-chlorophenoxy)methyl]- in the development of advanced polymers and coatings. Its aromatic and functional groups contribute to the thermal stability and mechanical strength of polymeric materials. As industries shift toward high-performance materials for electronics, automotive, and aerospace applications, this compound is gaining traction as a key monomer or additive.

From a market perspective, the demand for Benzoic acid, 4-[(4-chlorophenoxy)methyl]- is influenced by trends in green chemistry and sustainable manufacturing. Companies are increasingly adopting eco-friendly synthesis routes to produce such intermediates, minimizing environmental impact. Furthermore, regulatory frameworks emphasizing safer chemicals are driving innovation in the production and application of this compound.

Researchers and industry professionals frequently search for information on the synthesis methods, safety data, and commercial availability of CAS No. 88382-48-3. Addressing these queries, recent studies have highlighted optimized synthetic protocols that improve yield and purity while reducing hazardous byproducts. Additionally, suppliers are expanding their portfolios to include high-purity grades of this compound to meet the stringent requirements of pharmaceutical and agrochemical applications.

In conclusion, Benzoic acid, 4-[(4-chlorophenoxy)methyl]- (CAS No. 88382-48-3) is a multifaceted compound with significant potential across diverse industries. Its role as a chemical intermediate, coupled with its applicability in pharmaceuticals, agrochemicals, and materials science, underscores its importance in modern chemistry. As research continues to uncover new uses and synthetic pathways, this compound is poised to remain a valuable asset in the scientific and industrial communities.